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Compound of Interest

Compound Name: Benzenesulfonic Anhydride

Cat. No.: B1280428 Get Quote

Abstract: This document provides a comprehensive technical overview of benzenesulfonic
anhydride (CAS 512-35-6), a highly reactive organosulfur compound. It is intended for

researchers, scientists, and professionals in the field of drug development and organic

synthesis. This guide covers the compound's chemical and physical properties, spectroscopic

characteristics, detailed synthesis protocols, key reactions, and safety information.

Benzenesulfonic anhydride is primarily recognized as a potent electrophile and an efficient

sulfonating and dehydrating agent.[1] Its applications are extensive, ranging from the synthesis

of sulfonamides and sulfonate esters, which are crucial intermediates for pharmaceuticals and

agrochemicals, to polymer modification and analytical derivatization.[1][2]

Physical and Chemical Properties
Benzenesulfonic anhydride is a white to light yellow crystalline solid that is sensitive to

moisture.[2][3] It is often stored under anhydrous conditions to prevent hydrolysis back to

benzenesulfonic acid. Upon exposure to air, it can liquefy over a couple of hours.[4]

Table 1: Physical and Chemical Properties of Benzenesulfonic Anhydride
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Property Value Source(s)

CAS Number 512-35-6 [2][5]

IUPAC Name
benzenesulfonyl

benzenesulfonate
[1]

Molecular Formula C₁₂H₁₀O₅S₂ [2][5]

Molecular Weight 298.33 g/mol [2][5]

Appearance
White to light yellow/orange

powder or crystal
[2]

Melting Point
73 - 90 °C (range can be

broad)
[2][4]

Boiling Point 239 - 241 °C [2]

Purity ≥ 96% [2]

Solubility

Insoluble in water; soluble in

organic solvents like ether,

CHCl₃

[3]

Spectroscopic Data
While specific, complete spectra for benzenesulfonic anhydride are not readily available in

public databases, the expected spectroscopic characteristics can be inferred from the known

behavior of its constituent functional groups.

Table 2: Expected Spectroscopic Characteristics
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Spectroscopy Characteristic Peaks / Signals

FT-IR

~1820 cm⁻¹ & ~1750 cm⁻¹: Asymmetric and

symmetric C=O stretches are not present.

Instead, characteristic S=O stretches for the

anhydride linkage are expected. Strong

absorptions for S=O stretching are typically

found in the 1400-1300 cm⁻¹ and 1200-1100

cm⁻¹ regions. The anhydride O=S-O-S=O

system will show strong, characteristic bands.

~3100-3000 cm⁻¹: Aromatic C-H stretch. ~1600,

~1500 cm⁻¹: Aromatic C=C ring stretching.

¹H NMR

~7.5 - 8.5 ppm: Complex multiplet

corresponding to the 10 protons on the two

aromatic rings. The protons ortho to the sulfonyl

group are expected to be the most downfield

(deshielded).

¹³C NMR

~125 - 145 ppm: Multiple signals corresponding

to the aromatic carbons. The carbon atom

directly attached to the sulfur (ipso-carbon)

would be distinct from the ortho, meta, and para

carbons.

Mass Spec. (EI)

m/z 298: Molecular ion peak (M⁺).

Fragmentation: Expect loss of SO₂ (m/z 64) and

benzenesulfonate radical (C₆H₅SO₃•, m/z 157).

Common fragments would include the phenyl

cation (C₆H₅⁺, m/z 77).

Synthesis and Mechanism
The most common and established method for preparing benzenesulfonic anhydride is

through the dehydration of benzenesulfonic acid.[1][6] This reaction typically employs a strong

dehydrating agent, with phosphorus pentoxide (P₂O₅) being a standard choice.[4][6]

Experimental Protocol: Synthesis via Dehydration
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This protocol is based on a reported method for preparing sulfonic acid anhydrides using

phosphorus pentoxide.[4]

Objective: To synthesize benzenesulfonic anhydride from benzenesulfonic acid using

phosphorus pentoxide as a dehydrating agent.

Materials:

Benzenesulfonic acid

Phosphorus pentoxide (P₂O₅)

Inert support (e.g., kieselguhr)

1,2-Dichloroethane (or other suitable solvent like Et₂O or CHCl₃ for extraction/crystallization)

Procedure:

In a reaction vessel equipped for heating and stirring, benzenesulfonic acid is added.

A mixture of phosphorus pentoxide and an inert support (e.g., a 1:1 mixture) is prepared.

The P₂O₅ mixture is added slowly and portion-wise to the benzenesulfonic acid at room

temperature with stirring.

The reaction mixture is then gradually heated to 100 °C and maintained at this temperature

for several hours (e.g., 5 hours) to ensure the reaction goes to completion.[1]

After heating, the mixture is cooled.

A suitable organic solvent, such as 1,2-dichloroethane, is added, and the solution is refluxed

for a short period (e.g., 10 minutes) to extract the product.

The hot solution is filtered to remove the spent dehydrating agent and other solids. The

filtration may be repeated after cooling to remove any precipitated impurities.

The solvent is removed from the filtrate under reduced pressure to yield the crude

benzenesulfonic anhydride.
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Purification: The crude product can be purified by crystallization from a suitable solvent such

as diethyl ether or chloroform to yield the final product.

Benzenesulfonic Acid
+ P₂O₅ (on inert support)

Slowly mix reagents
at Room Temperature

Heat mixture to 100°C
(approx. 5 hours)

Initiate Dehydration Cool, then add Solvent
(e.g., 1,2-Dichloroethane)

and reflux briefly

Filter hot solution
to remove solids

Separate Product Remove solvent
under reduced pressure

Crystallize from
Et₂O or CHCl₃

Crude Product Pure Benzenesulfonic
Anhydride

Click to download full resolution via product page

Synthesis workflow for benzenesulfonic anhydride.

Reactivity and Applications
Benzenesulfonic anhydride is a cornerstone reagent for sulfonylation reactions, facilitating

the transfer of a benzenesulfonyl group to various nucleophiles.[1] Its reactivity is more

pronounced than that of the corresponding benzenesulfonyl chloride, making it valuable for

efficient and rapid reactions.[1] The reaction mechanism involves a nucleophilic attack on one

of the electrophilic sulfur atoms, which results in the displacement of a benzenesulfonate anion,

an excellent leaving group.[1]

Key Applications:

Synthesis of Sulfonamides and Sulfonate Esters: It reacts readily with primary and

secondary amines to form N-substituted sulfonamides and with alcohols or phenols to form

sulfonate esters.[1][2] These products are often key intermediates in the development of

pharmaceuticals (e.g., sulfa drugs) and agrochemicals.[1][2]

Friedel-Crafts Reactions: It is used for Friedel-Crafts sulfone synthesis, often providing

superior results and higher yields compared to using sulfonyl chlorides.[1][4]

Dehydrating Agent: It serves as an effective dehydrating condensation agent, for example, in

the synthesis of carboxamides from carboxylic acids and amines.[1]
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Polymer Chemistry: The compound is used to modify polymer structures, which can enhance

properties such as thermal stability and solubility.[1][2]

Analytical Chemistry: It is employed in derivatization techniques to improve the detection

sensitivity of alcohols and amines in chromatographic methods.[1][2]

Reactants

Products

Benzenesulfonic Anhydride
((PhSO₂)₂O)

Tetrahedral Intermediate

Nucleophile
(e.g., R-OH or R₂NH)

Nucleophilic Attack
on Sulfur Atom

Sulfonated Product
(R-OSO₂Ph or R₂N-SO₂Ph)

Collapse of Intermediate

Benzenesulfonate Anion
(PhSO₃⁻)

Loss of Leaving Group

Click to download full resolution via product page

General mechanism for sulfonylation reactions.

Safety and Handling
Benzenesulfonic anhydride is classified as a corrosive substance and requires careful

handling to avoid contact with skin, eyes, and mucous membranes.[7] It is also moisture-

sensitive and should be handled under a dry, inert atmosphere.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://aaqr.org/articles/aaqr-17-12-oa-0579_suppl.pdf
https://scs.illinois.edu/system/files/inline-files/11BC-NMR-ChemicalShiftsTraceImpurities.pdf
https://aaqr.org/articles/aaqr-17-12-oa-0579_suppl.pdf
https://scs.illinois.edu/system/files/inline-files/11BC-NMR-ChemicalShiftsTraceImpurities.pdf
https://www.benchchem.com/product/b1280428?utm_src=pdf-body-img
https://www.benchchem.com/product/b1280428?utm_src=pdf-body
https://organicchemistrydata.netlify.app/hansreich/resources/nmr/?index=nmr_index%2F1H_shift
https://www.spectroscopyonline.com/view/co-bond-part-iv-acid-anhydrides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: GHS Hazard Information
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Hazard Type Code Description Source(s)

Pictogram GHS05 Corrosive

Signal Word Danger [7]

Hazard Statement H290
May be corrosive to

metals.
[7]

H314

Causes severe skin

burns and eye

damage.

[7]

H318
Causes serious eye

damage.

Precautionary P260 Do not breathe dust. [7][8]

Statements P280

Wear protective

gloves/protective

clothing/eye

protection.

[7][8]

P301+P330+P331

IF SWALLOWED:

Rinse mouth. Do NOT

induce vomiting.

[8]

P303+P361+P353

IF ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water.

[7]

P305+P354+P338

IF IN EYES:

Immediately rinse with

water for several

minutes. Remove

contact lenses, if

present and easy to

do. Continue rinsing.

P405 Store locked up. [8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://organicchemistrydata.netlify.app/hansreich/resources/nmr/?index=nmr_index%2F1H_shift
https://organicchemistrydata.netlify.app/hansreich/resources/nmr/?index=nmr_index%2F1H_shift
https://organicchemistrydata.netlify.app/hansreich/resources/nmr/?index=nmr_index%2F1H_shift
https://organicchemistrydata.netlify.app/hansreich/resources/nmr/?index=nmr_index%2F1H_shift
https://www.spectroscopyonline.com/view/co-bond-part-iv-acid-anhydrides
https://organicchemistrydata.netlify.app/hansreich/resources/nmr/?index=nmr_index%2F1H_shift
https://www.spectroscopyonline.com/view/co-bond-part-iv-acid-anhydrides
https://www.spectroscopyonline.com/view/co-bond-part-iv-acid-anhydrides
https://organicchemistrydata.netlify.app/hansreich/resources/nmr/?index=nmr_index%2F1H_shift
https://www.spectroscopyonline.com/view/co-bond-part-iv-acid-anhydrides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling Recommendations:

Use in a well-ventilated area or under a fume hood.[7]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[7]

Store in a tightly sealed container in a cool, dry place away from incompatible materials such

as bases and oxidizing agents.[2][7]

Avoid exposure to moisture to prevent decomposition.[7]

Conclusion
Benzenesulfonic anhydride is a powerful and versatile reagent in organic chemistry with

significant utility in the pharmaceutical and chemical industries.[2] Its high reactivity as a

sulfonating agent makes it indispensable for the synthesis of a wide array of sulfone-containing

molecules.[1] A thorough understanding of its properties, synthesis, and handling requirements

is essential for its safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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